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Compound of Interest

Compound Name: 2,6-Dicyano-4-methylpyridine

CAS No.: 21635-92-7

Cat. No.: B1622748

Get Quote

Executive Summary
This technical guide provides a definitive analysis of 4-methylpyridine-2,6-dicarbonitrile

(commonly referred to as 2,6-Dicyano-4-methylpyridine). As a functionalized pyridine

scaffold, this molecule serves as a critical linchpin in the synthesis of tridentate "pincer" ligands

(such as terpyridines), Metal-Organic Frameworks (MOFs), and pharmaceutical intermediates.

This document standardizes its nomenclature according to IUPAC 2013 recommendations,

details a self-validating synthetic protocol via amide dehydration, and outlines its utility in high-

fidelity coordination chemistry.

Part 1: Nomenclature & Structural Analysis
The Definitive IUPAC Name
While often cataloged as "2,6-Dicyano-4-methylpyridine" in commercial inventories, the

rigorous Preferred IUPAC Name (PIN) is:
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4-Methylpyridine-2,6-dicarbonitrile

Mechanistic Naming Logic
The derivation follows the IUPAC Blue Book (P-66.5.1.1) hierarchy for cyclic parent hydrides

substituted with nitrile groups.

Principal Functional Group: The nitrile (

) group has priority over the methyl group.

Suffix Selection: Because the carbon atom of the nitrile group is not part of the heterocyclic

ring, the suffix -carbonitrile is mandated (as opposed to "-nitrile," which is used for acyclic

chains where the carbon is part of the backbone).

Numbering: The pyridine nitrogen is position 1. The ring is numbered to give the principal

groups (carbonitriles) the lowest possible locants (2 and 6). The methyl group falls at position

4.[1]

Structural Visualization
The following diagram illustrates the numbering priority and functional group hierarchy.

Parent Hydride:
Pyridine Ring

N (Pos 1)

C2 & C6:
-carbonitrile Suffix
(Principal Group)

C4:
Methyl Substituent

PIN:
4-Methylpyridine-2,6-dicarbonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3794399
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Hierarchical decomposition of the IUPAC nomenclature rules applied to the target

molecule.

Part 2: Synthetic Pathways & Protocols
The most robust laboratory-scale synthesis involves the dehydration of 4-methylpyridine-2,6-

dicarboxamide. This route is preferred over direct ammoxidation (industrial) due to higher purity

profiles required for drug development.

Reaction Pathway
The synthesis proceeds via a nucleophilic acyl substitution followed by dehydration.

Precursor: Dimethyl 4-methylpyridine-2,6-dicarboxylate.

Amidation: Conversion to the diamide using aqueous ammonia.

Dehydration: Conversion of the primary amide to the nitrile using Phosphorus Oxychloride (

) or Thionyl Chloride (

).
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Figure 2: Step-wise synthetic workflow from the diester precursor to the dinitrile target.

Validated Experimental Protocol (Dehydration Step)
Note: This protocol utilizes

. All operations must be performed in a fume hood due to the generation of HCl gas.

Reagents:

4-Methylpyridine-2,6-dicarboxamide (1.0 eq)

Phosphorus Oxychloride (

) (Excess, solvent/reagent)
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Sodium Chloride (NaCl) (Catalytic additive)

Step-by-Step Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser

topped with a drying tube (

).

Addition: Charge the flask with the diamide precursor. Carefully add

(approx. 5-8 mL per gram of amide). Caution: Exothermic.

Catalysis: Add a spatula tip of dry NaCl (facilitates the reaction via chloride ion catalysis).

Reflux: Heat the mixture to reflux (~106°C) for 2–4 hours.

Checkpoint: The reaction is complete when the suspension becomes a clear solution and

TLC indicates consumption of the polar amide.

Quenching (Critical): Cool the mixture to room temperature. Pour the reaction mass slowly

onto crushed ice with vigorous stirring. Warning: Violent hydrolysis of excess

.

Neutralization: Adjust pH to ~7–8 using solid

or 2M NaOH.

Isolation: The product usually precipitates as a solid. Filter the precipitate. If no precipitate

forms, extract with Dichloromethane (DCM) (

mL).

Purification: Recrystallize from Ethanol or sublimate under vacuum if high purity (>99%) is

required for biological assays.

Part 3: Physicochemical Characterization
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Reliable identification relies on the following physical constants. Data synthesized from

authoritative MSDS and literature sources.

Property Value / Range Notes

CAS Number 2893-33-6 Unique Identifier

Molecular Formula

Molecular Weight 143.15 g/mol

Appearance
White to off-white crystalline

solid

Melting Point 123 – 127 °C
Sharp melting range indicates

purity

Solubility
Soluble in DCM, Chloroform,

DMSO
Poorly soluble in water

IR Spectroscopy stretch at ~2230–2240 Diagnostic peak for nitrile

Part 4: Applications in Drug Discovery & Catalysis
The "Pincer" Ligand Precursor
The primary utility of 4-methylpyridine-2,6-dicarbonitrile in drug development is its role as a

scaffold for Terpyridine (tpy) derivatives.

Mechanism: The nitrile groups at positions 2 and 6 are susceptible to nucleophilic attack

(e.g., by organolithiums or Grignard reagents) or condensation reactions.

Result: This allows the formation of 2,6-bis(heteroaryl)pyridines.

Therapeutic Relevance: Metal complexes of these ligands (Pt, Ru, Au) are potent metallo-

intercalators that bind to DNA, acting as cytotoxic agents against resistant cancer cell lines.

Metal-Organic Frameworks (MOFs)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In materials science, the linear rigidity of the dinitrile combined with the pyridine nitrogen allows

this molecule to act as a tritopic linker.

Coordination: The pyridine N binds to metal nodes, while the nitrile N atoms can bridge

adjacent centers, creating porous networks used in drug delivery systems.

Safety Profile (GHS Classification)
Acute Toxicity: Category 3 (Oral). Toxic if swallowed.[2][3][4]

Irritation: Causes skin and serious eye irritation.[2][3]

Handling: Double-gloving (Nitrile) and eye protection are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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